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Introduction

Cetrimide, a quaternary ammonium compound, is a cationic surfactant with potent antimicrobial
properties. In the pharmaceutical industry, it is a critical component in microbial limit testing,
particularly for the selective isolation and identification of Pseudomonas aeruginosa.[1][2] Its
ability to inhibit the growth of a wide range of bacteria while being less effective against P.
aeruginosa makes it an invaluable selective agent in culture media.[3][4] This application is
crucial for ensuring the microbial quality of non-sterile pharmaceutical products as outlined in
pharmacopeial chapters such as USP <61> (Microbiological Enumeration Tests) and USP
<62> (Tests for Specified Microorganisms).[5][6]

Mechanism of Action

Cetrimide's primary mechanism of action involves the disruption of the bacterial cell membrane.
[4] As a positively charged cationic surfactant, it electrostatically interacts with the negatively
charged components of the bacterial cell wall and membrane. This initial binding is followed by
the insertion of its hydrophobic tail into the lipid bilayer, leading to a loss of membrane integrity,
leakage of essential intracellular contents, and ultimately, cell lysis.[7][8]

Spectrum of Activity
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Cetrimide is effective against a broad spectrum of Gram-positive and some Gram-negative

bacteria.[9] However, Pseudomonas aeruginosa exhibits a higher tolerance, allowing for its

selective isolation.[3] The following table summarizes the available data on the antimicrobial

activity of Cetrimide.

Quantitative Data
Table 1: Minimum Inhibitory Concentration (MIC) of

Cetrimide

Microorganism Strain MIC (pg/mL) Reference
Pseudomonas o

] Clinical Isolates 1.6-204.8 [10]
aeruginosa
Pseudomonas o )

) Penicillin-Resistant =400 [11]
aeruginosa
Escherichia coli Penicillin-Resistant 50 [11]
Staphylococcus o )

Penicillin-Resistant 6.25 [11]

aureus
Aspergillus flavus Fungal Isolate 10 [7]

Note: MIC values can vary depending on the specific strain and testing conditions.

Table 2: Antimicrobial Efficacy of 1% Cetrimide (Log

Reduction)
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Log Reduction Log Reduction

Microorganism Strain ] ) Reference
(10 min) (20 min)
Pseudomonas
) ATCC 25619 =6 >6 [12]

aeruginosa
Escherichia coli ATCC 8739 <6 =6 [12]
Salmonella

o ATCC 14028 =6 >6 [12]
typhimurium
Bacillus subtilis ATCC 6633 26 >6 [12]
Candida albicans ATCC 10231 >6 >6 [12]

Visualizations

Signaling Pathway and Experimental Workflows
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Mechanism of Action of Cetrimide on Bacterial Cell
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Caption: Mechanism of Cetrimide Action on Bacteria.
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Workflow for USP <62> Test for Pseudomonas aeruginosa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3344124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

